Cas no 1159734-42-5 (1-(Pyrimidin-2-yl)cyclopropan-1-amine dihydrochloride)

• Product Name: 1-(Pyrimidin-2-yl)cyclopropan-1-amine dihydrochloride
• CAS No: 1159734-42-5
• MF: C₇H₁₁Cl₂N₃
• MW: 208.088339090347
• MDL: MFCD30471610
• CID: 4561210
• PubChem ID: 67390310
• Update Time: 2024-11-04

1-(Pyrimidin-2-yl)cyclopropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)cyclopropan-1-amine dihydrochloride
• 1-(Pyrimidin-2-yl)cyclopropan-1-amine 2HCl
• 1-(Pyrimidin-2-yl)cyclopropanamine dihydrochloride
• AMY34537
• SB20224
• 1-(Pyrimidin-2-yl)cyclopropan-1-amine diHCl
• 1-Pyrimidin-2-yl-cyclopropylamine dihydrochloride
• Cyclopropanamine, 1-(2-pyrimidinyl)-, hydrochloride (1:2)
• AKOS030628527
• P15891
• DB-406873
• 1-pyrimidin-2-ylcyclopropan-1-amine;dihydrochloride
• SCHEMBL2392462
• AS-52938
• 1-(Pyrimidin-2-yl)cyclopropanaminedihydrochloride
• 1159734-42-5
• MFCD30471610
• HFHPEBFLEMKIQW-UHFFFAOYSA-N
• 1-Pyrimidin-2-ylcyclopropanamine dihydrochloride
• CS-0052797
• 1-(Pyrimidin-2-yl)cyclopropan-1-amine dihydrochloride

• MDL： MFCD30471610
• Inchi： 1S/C7H9N3.2ClH/c8-7(2-3-7)6-9-4-1-5-10-6;;/h1,4-5H,2-3,8H2;2*1H
• InChI Key： HFHPEBFLEMKIQW-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 207.0330028 g/mol
• Monoisotopic Mass: 207.0330028 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.09
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines